4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide

• Molecular Formula: C13H8ClN3OS2
• Molecular Weight: 321.8 g/mol
• IUPAC Name: 4-chloro-N-(3-thiophen-2-yl-1,2,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C13H8ClN3OS2/c14-9-5-3-8(4-6-9)12(18)16-13-15-11(17-20-13)10-2-1-7-19-10/h1-7H,(H,15,16,17,18)
• InChI Key: NXZKKWXJJPSHAS-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=NSC(=N2)NC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide is a compound with potential applications in scientific research. It is a thiadiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been reported to disrupt bacterial cell membranes, leading to bacterial death.
Biochemical and Physiological Effects:
4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, leading to cell death. It has also been reported to inhibit the production of inflammatory cytokines, leading to reduced inflammation. In addition, it has been reported to disrupt bacterial cell membranes, leading to bacterial death.

Advantages and Limitations for Lab Experiments

4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide has advantages and limitations for lab experiments. Its anticancer, antimicrobial, and anti-inflammatory activities make it a promising compound for further research. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide. One direction is to further investigate its anticancer activity and determine its efficacy against different types of cancer. Another direction is to investigate its potential as an antimicrobial agent and determine its efficacy against different bacterial strains. In addition, more research is needed to determine its safety and toxicity in vivo. Finally, the development of analogs of this compound may lead to more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide has been reported in the literature using different methods. One method involves the reaction of 2-aminothiophenol with thiocarbonyldiimidazole to form 3-(2-thienyl)-1,2,4-thiadiazol-5-thiol. The thiol is then reacted with 4-chlorobenzoyl chloride to form the final product. Another method involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride, which is then reacted with 3-(2-thienyl)-1,2,4-thiadiazol-5-amine to form the final product.

Scientific Research Applications

4-chloro-N-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]benzamide has potential applications in scientific research. It has been reported to have anticancer activity by inhibiting the growth of cancer cells. It has also been reported to have antimicrobial activity against various bacterial strains. In addition, it has been reported to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines.